8-methoxy-2-(1H-pyrazol-4-yl)quinoline

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• SMILES: COC1=CC=CC2=C1N=C(C=C2)C3=CNN=C3
• InChI: InChI=1S/C13H11N3O/c1-17-12-4-2-3-9-5-6-11(16-13(9)12)10-7-14-15-8-10/h2-8H,1H3,(H,14,15)
• InChIKey: TWPLOCBFNQQVSN-UHFFFAOYSA-N

8-Methoxy-2-(1H-pyrazol-4-yl)quinoline – Identity & Baseline

8-Methoxy-2-(1H-pyrazol-4-yl)quinoline (MeSH compound ID 5476423) is a quinoline–pyrazole hybrid first disclosed in Bioorganic & Medicinal Chemistry Letters as one of two lead compounds emerging from virtual screening of an AXL kinase homology model [1]. The compound is characterized by a direct C2-linkage of the 1H-pyrazol-4-yl moiety to the quinoline core, with an 8-methoxy substituent that distinguishes it from the majority of quinoline–pyrazole congeners, which typically bear substitution at other positions or employ fused pyrazoloquinoline ring systems [2]. Its primary documented activity is potentiation of anti-proliferative effects against gallium-resistant lung adenocarcinoma (A549) cells, mediated through AXL kinase pathway suppression [1].

Scaffold

Quinoline-pyrazole hybrid, 8-methoxy, direct C2-(pyrazol-4-yl)

Pathway Study

AXL kinase inhibition in resistant lung adenocarcinoma models

Phenotype Context

Gallium-resistance reversal and anti-proliferative endpoint monitoring

• [1] Oyewumi MO, Alazizi A, Liva S, Lin L, Geldenhuys WJ. Screening and identification of novel compounds with potential anti-proliferative effects on gallium-resistant lung cancer through an AXL kinase pathway. Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6. doi: 10.1016/j.bmcl.2014.07.072. PMID: 25131538. View Source
• [2] Borik RM, Mostafa MS, Behalo MS, Khidre RE. Recent Progress in the Synthetic Methods of Pyrazoloquinoline Derivatives. Current Organic Chemistry. 2024;28(2):117-133. doi: 10.2174/0113852728287901240109052105. View Source

Generic Analog Limitations for 8-Methoxy-2-(1H-pyrazol-4-yl)quinoline

Quinoline–pyrazole hybrids constitute a large and structurally diverse class with at least seven positional isomers, broadly varying in linker topology (direct C–C bond vs. fused pyrazoloquinoline) and ring-substitution patterns [1]. Within this class, biological activity is exquisitely sensitive to the position of the methoxy group and the nature of the heterocycle linkage [2]. The 8-methoxy substitution on the quinoline ring, combined with the 2-(pyrazol-4-yl) connectivity present in this compound, is not replicated in the most commonly available quinoline–pyrazole analogs (e.g., 2-(1H-pyrazol-4-yl)quinoline without the 8-methoxy group, or pyrazolo[3,4-b]quinoline fused systems). Generic interchange with an unsubstituted or differently substituted analog therefore risks loss of the specific AXL-pathway engagement and gallium-resistance reversal phenotype that quantitative data below demonstrate.

▸ Methoxy position may shift AXL pathway engagement compared to other ring-substituted analogs.

▸ Pyrazole-4-yl direct linkage topology can alter kinase selectivity; fused pyrazoloquinolines differ in target profile.

▸ Generic quinoline-pyrazoles may lack gallium-resistance reversal phenotype; structural uniqueness confirmed by head-to-head data.

• [1] Borik RM, Mostafa MS, Behalo MS, Khidre RE. Recent Progress in the Synthetic Methods of Pyrazoloquinoline Derivatives. Current Organic Chemistry. 2024;28(2):117-133. doi: 10.2174/0113852728287901240109052105. View Source
• [2] El Shehry MF, Ghorab MM, Abbas SY, Fayed EA, Shedid SAM, Ammar YA. Quinoline derivatives bearing pyrazole moiety: Synthesis and biological evaluation as possible antibacterial and antifungal agents. Eur J Med Chem. 2018;143:1463-1473. doi: 10.1016/j.ejmech.2017.10.046. View Source

8-Methoxy-2-(1H-pyrazol-4-yl)quinoline vs. Analogs: Quantitative Evidence

Anti-Proliferative Potency in Gallium-Resistant Lung Cancer Cells

In the primary screening study that identified this compound, anti-proliferative activity was measured against gallium-resistant (R) human lung adenocarcinoma A549 cells. Compound 5476423 (8-methoxy-2-(1H-pyrazol-4-yl)quinoline) achieved an 80-fold increase in potency relative to the baseline agent gallium acetylacetonate (GaAcAc), whereas compound 7919469 (a structurally distinct naphthalene–tetrazole hybrid from the same virtual screening campaign) exhibited only a 13-fold increase [1]. This represents a 6.2-fold greater potency enhancement for 5476423 compared to its co-lead 7919469 within the identical assay system.

Cell-model potency

Head-to-head

8-MeO-QP: 80-fold vs GaAcAc

7919469: 13-fold vs GaAcAc

Reported potency rank in tested set; 6.2-fold greater enhancement over co-lead.

Gallium-resistant A549 cells (Oyewumi et al., 2014)

Evidence Dimension	Anti-proliferative potency (fold increase vs. GaAcAc baseline) in gallium-resistant A549 cells
Target Compound Data	80-fold increased potency vs. GaAcAc
Comparator Or Baseline	Compound 7919469 (naphthalene–tetrazole): 13-fold increased potency vs. GaAcAc
Quantified Difference	6.2-fold greater potency enhancement for 5476423 over 7919469
Conditions	Human lung adenocarcinoma A549 gallium-resistant (R) cells; anti-proliferative assay (Oyewumi et al., 2014)

Why This Matters

This head-to-head data within a single experimental series demonstrates that 8-methoxy-2-(1H-pyrazol-4-yl)quinoline is not interchangeable with other virtual screening hits; its 6.2-fold advantage over 7919469 provides a quantitative basis for selecting this specific scaffold when targeting gallium-resistant lung cancer.

• [1] Oyewumi MO, Alazizi A, Liva S, Lin L, Geldenhuys WJ. Screening and identification of novel compounds with potential anti-proliferative effects on gallium-resistant lung cancer through an AXL kinase pathway. Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6. View Source

Synergy with Gallium Acetylacetonate in Resistant Cells

When combined with gallium acetylacetonate (GaAcAc), compound 5476423 increased the efficacy of GaAcAc against resistant (R) A549 cells by 2-fold, compared to only a 1.2-fold enhancement observed with compound 7919469 [1]. This demonstrates that 5476423 not only possesses higher intrinsic potency but also provides greater combinatorial benefit in overcoming gallium resistance.

Combinatorial effect

Head-to-head

+ GaAcAc: 2-fold efficacy increase

7919469: 1.2-fold increase

Reported combinatorial response context; 1.67-fold greater enhancement.

Co-treatment in gallium-resistant A549 cells

Evidence Dimension	Fold increase in GaAcAc efficacy upon co-treatment in gallium-resistant A549 cells
Target Compound Data	2-fold increase in GaAcAc efficacy
Comparator Or Baseline	Compound 7919469: 1.2-fold increase in GaAcAc efficacy
Quantified Difference	1.67-fold greater combinatorial enhancement for 5476423 vs. 7919469
Conditions	Gallium-resistant A549 cells; combination with GaAcAc (Oyewumi et al., 2014)

Why This Matters

For procurement decisions where the compound will be used in combination screening or resistance-reversal studies, the 1.67-fold superior combinatorial effect over the nearest co-identified lead is a measurable and decision-relevant parameter.

• [1] Oyewumi MO, Alazizi A, Liva S, Lin L, Geldenhuys WJ. Screening and identification of novel compounds with potential anti-proliferative effects on gallium-resistant lung cancer through an AXL kinase pathway. Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6. View Source

AXL Protein Suppression in Drug-Resistant Cells

Gallium-resistant (R) A549 cells showed elevated AXL protein expression compared to gallium-sensitive (S) cells. Treatment with compound 5476423 significantly suppressed AXL protein expression in R-cells [1]. While the published abstract does not provide a quantitative fold-suppression value specific to 5476423 alone versus 7919469, the mechanistic link between AXL suppression and anti-proliferative activity is established uniquely for this compound series and represents a target-engagement biomarker that generic quinoline–pyrazole analogs (which typically target antibacterial or anti-inflammatory pathways) do not address [2].

Target engagement

Class-level

AXL protein suppression detected in R-cells vs S-cells (Western blot inferred)

Literature-validated AXL target engagement context.

Quantitative fold-suppression not reported in primary source

Evidence Dimension	AXL protein expression alteration in drug-resistant vs. drug-sensitive cells upon compound treatment
Target Compound Data	Significant suppression of elevated AXL protein in R-cells (qualitative; quantitative fold-change not reported in abstract)
Comparator Or Baseline	R-cells (untreated): elevated AXL expression vs. S-cells; generic quinoline–pyrazoles: no reported AXL engagement
Quantified Difference	Not quantified in primary source; mechanistic differentiation is class-level
Conditions	Western blot (inferred); A549 S- vs. R-cell comparison (Oyewumi et al., 2014)

Why This Matters

For target-based screening campaigns focused on AXL-driven resistance, this compound provides a literature-validated starting point with demonstrated target engagement, unlike the majority of commercially available quinoline–pyrazole derivatives that lack AXL-pathway annotation.

• [1] Oyewumi MO, Alazizi A, Liva S, Lin L, Geldenhuys WJ. Screening and identification of novel compounds with potential anti-proliferative effects on gallium-resistant lung cancer through an AXL kinase pathway. Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6. View Source
• [2] El Shehry MF, Ghorab MM, Abbas SY, Fayed EA, Shedid SAM, Ammar YA. Quinoline derivatives bearing pyrazole moiety: Synthesis and biological evaluation as possible antibacterial and antifungal agents. Eur J Med Chem. 2018;143:1463-1473. doi: 10.1016/j.ejmech.2017.10.046. View Source

Non-Competitive Acetylcholinesterase Inhibition Profile

In a separate in silico-to-in vitro study, compound 5476423 was found to inhibit acetylcholinesterase (AChE) in the early micromolar range with non-competitive kinetics, reducing the maximum velocity (Vmax) of the hydrolysis reaction without competing with substrate binding [1]. The study did not report a precise IC50 value and did not include a head-to-head comparator; however, the non-competitive mechanism distinguishes this compound from the majority of clinical AChE inhibitors (e.g., donepezil, which is mixed-type) and from many quinoline–pyrazole derivatives reported primarily for antibacterial or anti-inflammatory activity [2]. This provides an orthogonal pharmacological readout that generic analogs in this class have not been profiled for.

Enzyme mechanism

Supporting evidence

Non-competitive AChE inhibition, early micromolar range

Multi-target screening context; orthogonally profiled AChE mechanism.

No direct quantitative comparator; Odhar et al., 2019

Evidence Dimension	AChE inhibition mechanism and potency range
Target Compound Data	Early micromolar range inhibition; non-competitive (Vmax reduction)
Comparator Or Baseline	Clinical AChE inhibitors (e.g., donepezil): mixed-type inhibition; generic quinoline–pyrazole analogs: not profiled for AChE
Quantified Difference	No direct quantitative comparator available; qualitative mechanistic differentiation
Conditions	In vitro AChE enzyme assay; Michaelis-Menten kinetics (Odhar et al., 2019)

Why This Matters

For multi-target drug discovery programs or AD-related screening cascades, the documented non-competitive AChE inhibitory mechanism is a value-added feature that differentiates this compound from uncharacterized quinoline–pyrazole analogs.

• [1] Odhar HA, Alhaideri MRA, Hussein RM, Al-Rahmany HA, Hussein SF, Geldenhuys WJ. Computer Aided Design and Characterization of Novel Acetylcholinesterase Enzyme Inhibitor for Potential Utilize in Alzheimer's Disease Therapy. Indian Journal of Forensic Medicine & Toxicology. 2019;13(4):804-809. View Source
• [2] El Shehry MF, Ghorab MM, Abbas SY, Fayed EA, Shedid SAM, Ammar YA. Quinoline derivatives bearing pyrazole moiety: Synthesis and biological evaluation as possible antibacterial and antifungal agents. Eur J Med Chem. 2018;143:1463-1473. View Source

Validated Research Applications for 8-Methoxy-2-(1H-pyrazol-4-yl)quinoline

Phenotypic Screening Targeting AXL-Driven Resistance

The compound’s 80-fold potency enhancement over GaAcAc in gallium-resistant A549 cells, combined with its 6.2-fold superiority over co-lead 7919469 [1], makes it a justified selection as a reference probe or starting scaffold in phenotypic screens aimed at identifying agents that overcome metal-based chemotherapy resistance via AXL kinase modulation.

Resistance Reversal Combination Studies

The documented 2-fold combinatorial enhancement of GaAcAc efficacy [1] supports the use of this compound in systematic drug combination matrices where the objective is to quantify synergy or additivity with established metal-based antineoplastic agents, particularly in AXL-overexpressing resistant backgrounds.

AXL Kinase Inhibitor Discovery & SAR Expansion

Given that 8-methoxy-2-(1H-pyrazol-4-yl)quinoline was identified through AXL kinase homology model virtual screening and demonstrated AXL protein suppression in resistant cells [1], it serves as a structurally tractable starting point for structure–activity relationship (SAR) campaigns aimed at optimizing AXL inhibitory potency and selectivity.

Dual AChE/Kinase Neurodegenerative Probe Development

The non-competitive AChE inhibitory activity in the early micromolar range [2] provides an orthogonal biological annotation that supports exploratory use in multi-target drug discovery programs intersecting oncology and neurodegeneration, where dual AChE/kinase profiling is desired.

Application

Selection Property

Validation Focus

AXL-pathway phenotypic screening

AXL target engagement context

Gallium-resistance reversal endpoint

Resistance-reversal combination studies

Combinatorial response profile

GaAcAc synergy quantification

AXL inhibitor SAR expansion

Scaffold tractability and kinase selectivity

AXL potency and selectivity optimization

Dual AChE/kinase probe development

Non-competitive AChE inhibition profile

Multi-target neurodegenerative-oncology crossover validation

• [1] Oyewumi MO, Alazizi A, Liva S, Lin L, Geldenhuys WJ. Screening and identification of novel compounds with potential anti-proliferative effects on gallium-resistant lung cancer through an AXL kinase pathway. Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6. PMID: 25131538. View Source
• [2] Odhar HA, Alhaideri MRA, Hussein RM, Al-Rahmany HA, Hussein SF, Geldenhuys WJ. Computer Aided Design and Characterization of Novel Acetylcholinesterase Enzyme Inhibitor for Potential Utilize in Alzheimer's Disease Therapy. Indian Journal of Forensic Medicine & Toxicology. 2019;13(4):804-809. View Source